Cas no 1341102-72-4 ((2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine)

• Product Name: (2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine
• CAS No: 1341102-72-4
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 5178710
• PubChem ID: 63991040
• Update Time: 2025-06-11

(2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxyethyl)[1-(3-methylthiophen-2-yl)ethyl]amine
• 2-Thiophenemethanamine, N-(2-ethoxyethyl)-α,3-dimethyl-
• (2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine

• Inchi： 1S/C11H19NOS/c1-4-13-7-6-12-10(3)11-9(2)5-8-14-11/h5,8,10,12H,4,6-7H2,1-3H3
• InChI Key： GZHVJUUUNQBZPH-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C)NCCOCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 154
• XLogP3: 2
• Topological Polar Surface Area: 49.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine

(2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine (CAS No. 1341102-72-4): An Overview of a Promising Compound in Medicinal Chemistry

(2-Ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine (CAS No. 1341102-72-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its ethoxyethyl and 3-methylthiophenyl moieties, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of (2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine is particularly noteworthy. The presence of the ethoxyethyl group confers hydrophilic properties, which can enhance solubility and bioavailability. Meanwhile, the 3-methylthiophenyl moiety introduces aromaticity and sulfur-containing functionalities, which can interact with various biological targets, including enzymes and receptors. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the pharmacological properties of (2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. Preliminary data suggest that (2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine can selectively bind to specific GPCRs, potentially modulating their activity and offering therapeutic benefits.

In addition to its potential as a GPCR modulator, (2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various mediators and signaling pathways. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of (2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development into clinical trials.

Clinical trials are essential for translating preclinical findings into therapeutic applications. While no clinical trials have been reported for (2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine to date, the promising preclinical data warrant further investigation. Researchers are currently designing Phase I clinical trials to evaluate the safety and pharmacokinetics of this compound in human subjects. If these trials yield positive results, subsequent Phase II and Phase III trials will be conducted to assess its efficacy in treating specific diseases.

The synthesis of (2-ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine has also been optimized to ensure high yields and purity. Various synthetic routes have been explored, including multistep reactions involving Grignard reagents, nucleophilic substitution, and coupling reactions. These synthetic methods provide a robust platform for large-scale production, which is essential for advancing the compound into clinical development.

In conclusion, (2-Ethoxyethyl)1-(3-methylthiophen-2-yl)ethylamine (CAS No. 1341102-72-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties and safety profile, positions it as a valuable candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.